Cas no 51887-56-0 (Benzoic acid,2-methoxy-5-[(methylamino)sulfonyl]-)

Benzoic acid,2-methoxy-5-[(methylamino)sulfonyl]- structure
51887-56-0 structure
Product Name:Benzoic acid,2-methoxy-5-[(methylamino)sulfonyl]-
CAS No:51887-56-0
MF:C9H11NO5S
MW:245.252341508865
CID:370109
PubChem ID:104001
Update Time:2025-04-19

Benzoic acid,2-methoxy-5-[(methylamino)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-methoxy-5-[(methylamino)sulfonyl]-
    • 2-methoxy-5-(methylsulfamoyl)benzoic acid
    • 2-methoxy-5-[(methylamino)sulfonyl]Benzoic acid
    • 2-methoxy-5-[(methylamino)sulphonyl]benzoic acid
    • 2-Methoxy-5-((methylamino)sulphonyl)benzoic acid
    • EINECS 257-494-8
    • NS00032366
    • 51887-56-0
    • 2-methoxy-5-(N-methylsulfamoyl)benzoic acid
    • SCHEMBL3878089
    • starbld0044727
    • DTXSID60199843
    • 2-Methoxy-5-methylsulfamoyl-benzoic acid
    • BB 0241089
    • AKOS005175400
    • VS-10621
    • Inchi: 1S/C9H11NO5S/c1-10-16(13,14)6-3-4-8(15-2)7(5-6)9(11)12/h3-5,10H,1-2H3,(H,11,12)
    • InChI Key: TWDGNKWWKCGFNH-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=C(C(=O)O)C=1)OC)(NC)(=O)=O

Computed Properties

  • Exact Mass: 245.03583
  • Monoisotopic Mass: 245.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 444.1±55.0 °C at 760 mmHg
  • Flash Point: 222.4±31.5 °C
  • Refractive Index: 1.552
  • PSA: 92.7
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

Benzoic acid,2-methoxy-5-[(methylamino)sulfonyl]- Security Information

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